Cas no 1805140-41-3 (2-Cyano-3-ethyl-6-mercaptobenzoic acid)

• Product Name: 2-Cyano-3-ethyl-6-mercaptobenzoic acid
• CAS No: 1805140-41-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5010431
• Update Time: 2025-10-29

2-Cyano-3-ethyl-6-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-6-mercaptobenzoic acid

• Inchi： 1S/C10H9NO2S/c1-2-6-3-4-8(14)9(10(12)13)7(6)5-11/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： BIMAGHMZTPUMDQ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C#N)C=1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 2-Cyano-3-ethyl-6-mercaptobenzoic acid

Introduction to 2-Cyano-3-ethyl-6-mercaptobenzoic acid (CAS No. 1805140-41-3)

2-Cyano-3-ethyl-6-mercaptobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805140-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features that include a cyano group, an ethyl substituent, and a thiol group. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive research and development.

The molecular structure of 2-Cyano-3-ethyl-6-mercaptobenzoic acid consists of a benzene ring substituted with a cyano group at the 2-position, an ethyl group at the 3-position, and a thiol group at the 6-position. This arrangement imparts unique reactivity and interaction capabilities with biological targets, which has been explored in various preclinical and clinical studies. The cyano group enhances electrophilicity, while the thiol group provides nucleophilicity, making the compound a versatile intermediate in synthetic chemistry and drug design.

In recent years, there has been growing interest in the pharmacological potential of benzoic acid derivatives due to their broad spectrum of biological activities. 2-Cyano-3-ethyl-6-mercaptobenzoic acid has been investigated for its potential role in modulating inflammatory pathways, antioxidant properties, and antimicrobial effects. Studies have shown that this compound can interact with various enzymes and receptors, leading to therapeutic benefits in conditions such as inflammation, oxidative stress, and microbial infections.

One of the most compelling aspects of 2-Cyano-3-ethyl-6-mercaptobenzoic acid is its ability to serve as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, modifications of the cyano and thiol groups have led to derivatives with improved solubility and bioavailability, which are critical factors in drug development.

The synthesis of 2-Cyano-3-ethyl-6-mercaptobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the ethyl and thiol groups are incorporated through alkylation and thiolation processes, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The biological evaluation of 2-Cyano-3-ethyl-6-mercaptobenzoic acid has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In vivo studies have further supported the therapeutic potential of this compound. Animal models of inflammation have shown that 2-Cyano-3-ethyl-6-mercaptobenzoic acid can reduce inflammatory markers and alleviate symptoms associated with chronic inflammatory conditions. These findings suggest that it may have clinical applications in treating diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-Cyano-3-ethyl-6-mercaptobenzoic acid is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. However, further research is needed to fully understand its long-term safety implications.

The pharmaceutical industry has taken note of the potential of 2-Cyano-3-ethyl-6-mercaptobenzoic acid as a lead compound for drug development. Several companies are currently exploring its use in novel therapeutic agents targeting various diseases. The versatility of this compound's structure allows for modifications that can optimize its pharmacokinetic properties, making it an attractive candidate for further investigation.

The future directions for research on 2-Cyano-3-ethyl-6-mercaptobenzoic acid include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and molecular modeling may also aid in designing derivatives with improved efficacy and reduced side effects. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 2-Cyano-3-ethyl-6-mercaptobenzoic acid (CAS No. 1805140-41) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.